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Compound of Interest

Compound Name: Azido-PEG11-acid

Cat. No.: B8103800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Azido-PEG11-acid is a heterobifunctional linker molecule integral to the development of

advanced bioconjugates and targeted therapeutics, particularly in the realm of Proteolysis

Targeting Chimeras (PROTACs). Its unique structure, featuring a terminal azide group for

"click" chemistry and a carboxylic acid for amine coupling, bridged by a flexible 11-unit

polyethylene glycol (PEG) chain, offers significant advantages in solubility and linker

optimization. Proper storage and handling of this reagent are paramount to ensure its stability,

reactivity, and the safety of laboratory personnel. This guide provides an in-depth overview of

the recommended procedures for Azido-PEG11-acid.

Core Properties and Stability Assessment
Azido-PEG11-acid is a solid material with a molecular formula of C25H49N3O13 and a

molecular weight of 599.67 g/mol , typically supplied with a purity of 98% or higher.[1] The

stability of organic azides is a critical consideration for their safe handling. Two key principles

for assessing the potential hazards of organic azides are the carbon-to-nitrogen (C/N) ratio and

the "Rule of Six." For Azido-PEG11-acid, with 25 carbon atoms and 3 nitrogen atoms, the C/N

ratio is greater than 3, which generally suggests a lower risk of explosive decomposition

compared to azides with a higher nitrogen content. The "Rule of Six" posits that there should

be at least six carbon atoms for each energetic functional group (in this case, the azide).

Azido-PEG11-acid comfortably meets this criterion, indicating a relatively stable compound

under normal laboratory conditions.
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However, despite its inherent stability, the azide functional group can be reactive under certain

conditions. It is crucial to avoid contact with strong acids, which can lead to the formation of

highly toxic and explosive hydrazoic acid. Additionally, contact with heavy metals (e.g., copper,

lead, silver, mercury) and their salts can form shock-sensitive and potentially explosive metal

azides. Halogenated solvents should also be avoided as they can react with the azide group.

Quantitative Data Summary
For ease of reference, the key quantitative data for Azido-PEG11-acid are summarized in the

table below. It is important to note that some physical properties, such as melting and boiling

points, are not readily available in the public domain and may vary slightly between batches

and suppliers.

Property Value Source(s)

Chemical Formula C25H49N3O13 [1]

Molecular Weight 599.67 g/mol [1]

Purity ≥ 98% [1]

Physical Form Solid [1]

Recommended Storage -20°C

Solubility

Soluble in DMSO, DMF, and

DCM. Limited solubility in

water.

(for a similar compound)

Melting Point Not available

Boiling Point Not available

Experimental Protocols
The following protocols provide detailed methodologies for the safe handling, preparation of

solutions, and disposal of Azido-PEG11-acid.

Protocol 1: Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and specifications on the label match the order.

Storage: Immediately transfer the container to a freezer set at -20°C for long-term storage.

The container should be tightly sealed to prevent moisture ingress.

Inert Atmosphere: For optimal stability, especially if the compound will be stored for an

extended period, consider storing it under an inert atmosphere (e.g., argon or nitrogen).

Protocol 2: Weighing and Dissolving a Solid Sample
Note: Due to the potential for electrostatic charge accumulation with solid PEG derivatives, it is

advisable to handle the material in an environment with controlled humidity where possible.

Equilibration: Before opening, allow the container to warm to room temperature to prevent

condensation of moisture on the compound.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves (e.g., nitrile).

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid Azido-
PEG11-acid using a non-metallic spatula and a tared, appropriate container (e.g., a glass

vial).

Solvent Addition: Add the desired solvent (e.g., DMSO, DMF) to the solid.

Dissolution: Gently swirl or vortex the mixture to dissolve the solid. If necessary, sonication in

a water bath can be used to aid dissolution. For viscous PEG compounds, gentle warming

may also be employed, but care should be taken to avoid high temperatures that could

promote degradation.

Protocol 3: Preparation of Stock Solutions
Solvent Selection: Choose a suitable solvent based on the requirements of the downstream

application. Anhydrous solvents are recommended to prevent hydrolysis.
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Concentration Calculation: Calculate the required volume of solvent to achieve the desired

stock solution concentration.

Preparation: In a fume hood, add the calculated volume of solvent to the accurately weighed

Azido-PEG11-acid.

Homogenization: Ensure the solution is completely homogenous by gentle mixing.

Storage of Stock Solutions: Store stock solutions at -20°C in tightly sealed vials. If the

solvent is hygroscopic (e.g., DMSO), consider aliquoting the solution to minimize freeze-thaw

cycles and moisture absorption.

Protocol 4: Waste Disposal
Contaminated Materials: Dispose of all contaminated labware, such as pipette tips and vials,

in a designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing Azido-PEG11-acid in a clearly labeled,

sealed waste container.

Incompatible Waste Streams: Do not mix azide-containing waste with acidic waste to prevent

the formation of hydrazoic acid.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste.

Signaling Pathways and Experimental Workflows
The primary utility of Azido-PEG11-acid lies in its role as a linker in bioconjugation. The azide

group participates in "click" chemistry reactions, most notably the Copper(I)-catalyzed Azide-

Alkyne Cycloaddition (CuAAC) and the Strain-promoted Azide-Alkyne Cycloaddition (SPAAC).

These reactions form a stable triazole linkage. The carboxylic acid moiety is readily activated

for conjugation to primary amines, forming a stable amide bond.
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General Experimental Workflow for Azido-PEG11-acid Conjugation
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Caption: A logical workflow for the conjugation of Azido-PEG11-acid.
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Logical Relationships in Safe Handling
The safe handling of Azido-PEG11-acid is predicated on a clear understanding of its chemical

properties and potential hazards. The following diagram illustrates the logical relationships

between storage, handling, and disposal, emphasizing the critical safety precautions at each

stage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8103800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Safe Storage and Handling
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Caption: Key decision points and procedures for the safe handling of Azido-PEG11-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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